(4-Difluoromethyl-6-phenyl-pyrimidin-2-yl-sulfanyl)-acetic acid

• IUPAC Name: 2-[4-(difluoromethyl)-6-phenylpyrimidin-2-yl]sulfanylacetic acid
• InChI: InChI=1S/C13H10F2N2O2S/c14-12(15)10-6-9(8-4-2-1-3-5-8)16-13(17-10)20-7-11(18)19/h1-6,12H,7H2,(H,18,19)
• InChI Key: PCXHALYJBRDIPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)SCC(=O)O)C(F)F
• Molecular Formula: C13H10F2N2O2S
• DSSTOX Substance ID: DTXSID00354419
• Molecular Weight: 296.29 g/mol
• CAS RN: 333429-71-3

Description

(4-Difluoromethyl-6-phenyl-pyrimidin-2-yl-sulfanyl)-acetic acid, also known as 4-DFMPA, is a novel sulfonyl-acetic acid compound with a wide range of potential applications in scientific research. This compound is a derivative of pyrimidine, an aromatic heterocyclic compound that is known to exhibit a range of biological activities. 4-DFMPA has been studied extensively in recent years due to its unique properties, including its ability to act as an inhibitor of several enzymes and its potential to be used as a therapeutic agent.

Scientific Research Applications

Synthesis and Biological Interactions

Synthesis and Fluorescence Binding : Novel p-hydroxycinnamic acid amides, including pyrimidin-2-yl derivatives, have been synthesized and their interactions with bovine serum albumin (BSA) investigated through fluorescence and UV–vis spectral studies. These studies help in understanding the binding affinity and conformational changes in BSA, indicating potential biomedical applications (Meng et al., 2012).

Reactions with Polyfunctional Heterocyclic Acids : Research on the interaction of pentaphenylantimony with polyfunctional heterocyclic carboxylic acids, including pyrimidin-2-yl sulfanyl acetic acid derivatives, highlights the structural features of these compounds as established by X-ray diffraction analysis. Such studies are crucial for the development of new materials and catalysts (Gubanova et al., 2020).

Pharmacological and Herbicidal Applications

Antiviral and Anticancer Properties : Compounds containing the pyrimidin-2-yl moiety have been evaluated for their antiviral and anticancer activities. These studies are instrumental in identifying new therapeutic agents against diseases such as COVID-19 and various cancers (Mary et al., 2020).

Herbicidal Activity : The synthesis of sulfonanilides with pyrimidinyl-containing groups has been explored for herbicidal activity against paddy weeds, demonstrating the potential agricultural applications of these compounds (Yoshimura et al., 2011).

Chemical Structure and Properties

Crystal Structure Analysis : Studies on the crystal structures of pyrimidin-2-yl sulfanyl acetamides provide insights into their molecular conformation, facilitating the design of molecules with desired chemical and physical properties (Subasri et al., 2016).